Cas no 1708013-37-9 (2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline)

• Product Name: 2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline
• CAS No: 1708013-37-9
• MF: C₁₅H₂₂N₄
• MW: 258.361982822418
• CID: 5737287
• PubChem ID: 97620097
• Update Time: 2025-06-07

2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline
• 1708013-37-9
• 2-Cyclopropyl-4-piperazin-1-yl-5,6,7,8-tetrahydro-quinazoline
• Quinazoline, 2-cyclopropyl-5,6,7,8-tetrahydro-4-(1-piperazinyl)-

• Inchi： 1S/C15H22N4/c1-2-4-13-12(3-1)15(19-9-7-16-8-10-19)18-14(17-13)11-5-6-11/h11,16H,1-10H2
• InChI Key： WRTAMDLFZOZABK-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C1=C2CCCCC2=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 258.18444672g/mol
• Monoisotopic Mass: 258.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline

Introduction to 2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline (CAS No. 1708013-37-9)

2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 1708013-37-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its structural and pharmacological properties. This compound belongs to the quinazoline class, which is well-documented for its role in the development of various bioactive molecules, particularly in the realm of medicinal chemistry. The presence of a cyclopropyl group and a piperazine moiety in its molecular structure imparts unique physicochemical characteristics that make it a promising candidate for further exploration.

The molecular framework of 2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline consists of a tetrahydroquinazoline core substituted with a cyclopropyl group at the 2-position and a piperazine ring at the 4-position. This specific arrangement of functional groups contributes to its potential as an intermediate in the synthesis of more complex pharmacophores. The tetrahydroquinazoline scaffold is known to exhibit biological activity across multiple targets, making it a versatile platform for drug discovery.

In recent years, there has been growing interest in quinazoline derivatives due to their demonstrated efficacy in modulating various biological pathways. The piperazin-1-yl substituent, in particular, is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. This feature has been leveraged in the development of drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The cyclopropyl group further contributes to the compound's unique interactions with biological targets, potentially influencing both potency and selectivity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The combination of cyclopropyl and piperazine moieties in 2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline presents an intriguing case for such studies. Computational modeling and experimental assays have begun to elucidate how these structural features influence the compound's interaction with biological receptors and enzymes. This knowledge is crucial for optimizing its pharmacological profile and reducing potential side effects.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The quinazoline scaffold has a long history of success in drug development, with several FDA-approved medications featuring this core structure. By modifying the substituents on this scaffold—such as introducing a cyclopropyl group and a piperazine ring—scientists can fine-tune the compound's properties to target specific disease mechanisms more effectively. For instance, studies suggest that derivatives of this nature may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression.

The synthesis of 2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies often include cyclization reactions to form the tetrahydroquinazoline core, followed by functional group transformations to introduce the cyclopropyl and piperazine moieties. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact.

From a regulatory perspective, compounds such as 2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline must undergo rigorous testing to demonstrate safety and efficacy before they can be considered for clinical use. Preclinical studies are essential for evaluating their pharmacokinetic properties, toxicity profiles, and potential interactions with other drugs. These studies provide critical data that informs subsequent clinical trial designs and helps ensure that only the most promising candidates advance to human testing.

The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying promising candidates like 2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline. Techniques such as molecular docking and virtual screening allow researchers to predict how these compounds will interact with biological targets before conducting expensive wet-lab experiments. This approach not only saves time but also reduces resource expenditure by prioritizing only those molecules with the highest likelihood of success.

In conclusion,2-Cyclopropyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline (CAS No. 1708013-37-9) represents an exciting avenue for pharmaceutical innovation. Its unique structural features—combining a cyclopropyl group with a piperazine moiety on a tetrahydroquinazoline scaffold—make it a valuable building block for developing novel therapeutics. As research continues to uncover new applications for this compound and related derivatives,its potential as a lead molecule or intermediate in drug discovery efforts remains substantial.